1-(3-Amino-4-hydroxy-phenyl)-cyclopropanecarboxylic acid methyl ester

• Molecular Formula: C11H13NO3
• Molecular Weight: 207.23 g/mol
• IUPAC Name: methyl 1-(3-amino-4-hydroxyphenyl)cyclopropane-1-carboxylate
• InChI: InChI=1S/C11H13NO3/c1-15-10(14)11(4-5-11)7-2-3-9(13)8(12)6-7/h2-3,6,13H,4-5,12H2,1H3
• InChI Key: WNVINHKLRMAKJD-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1(CC1)C2=CC(=C(C=C2)O)N

Description

1-(3-Amino-4-hydroxy-phenyl)-cyclopropanecarboxylic acid methyl ester is a useful research compound. Its molecular formula is C11H13NO3 and its molecular weight is 207.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 1-(4-hydroxy-3-nitro-phenyl)-cyclopropanecarboxylic acid methyl ester (8.3 g, 35.0 mmol) in MeOH (100 mL) was added Raney Ni (0.8 g) under nitrogen atmosphere. The mixture was stirred under hydrogen atmosphere (1 atm) at 35° C. for 8 hours. The catalyst was filtered off through a Celite pad and the filtrate was evaporated under vacuum to give crude product, which was purified by column chromatography on silica gel (P.E./EtOAc 1:1) to give 1-(3-amino-4-hydroxy-phenyl)-cyclopropanecarboxylic acid methyl ester (5.3 g, 74%). 1H NMR (CDCl3, 400 MHz) δ 6.77 (s, 1H), 6.64 (d, J=2.0 Hz, 2H), 3.64 (s, 3H), 1.55-1.52 (m, 2H), 1.15-1.12 (m, 2H).